Cas no 176238-53-2 (Ethanone,1-(4-amino-6-methyl-5-pyrimidinyl)-)
176238-53-2 structure
Product Name:Ethanone,1-(4-amino-6-methyl-5-pyrimidinyl)-
CAS No:176238-53-2
MF:C7H9N3O
MW:151.165860891342
CID:112288
PubChem ID:15207255
Update Time:2025-04-18
Ethanone,1-(4-amino-6-methyl-5-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(4-amino-6-methyl-5-pyrimidinyl)-
- Ethanone, 1-(4-amino-6-methyl-5-pyrimidinyl)- (9CI)
- 5-acetyl-4-amino-6-methylpyrimidine
- 1-(4-Amino-6-methylpyrimidin-5-yl)ethanone
- 176238-53-2
-
- Inchi: 1S/C7H9N3O/c1-4-6(5(2)11)7(8)10-3-9-4/h3H,1-2H3,(H2,8,9,10)
- InChI Key: PBHCKRYBBQECIC-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C(N)N=CN=C1C
Computed Properties
- Exact Mass: 151.07467
- Monoisotopic Mass: 151.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 68.9Ų
Experimental Properties
- PSA: 68.87
Ethanone,1-(4-amino-6-methyl-5-pyrimidinyl)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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